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Compound of Interest

Compound Name: JNJ-26146900

Cat. No.: B1673006 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for JNJ-26146900 is not publicly available. This

document provides essential safety and logistical information based on general best practices

for handling potent, uncharacterized research compounds. All procedures must be conducted

in accordance with a comprehensive, site-specific risk assessment and under the guidance of

qualified safety professionals.

JNJ-26146900 is a selective androgen receptor modulator (SARM) developed for research

purposes. As with any uncharacterized research chemical, it should be handled with a high

degree of caution to minimize potential exposure to researchers and the environment. The

following guidelines are intended to provide a framework for the safe handling, use, and

disposal of this compound.

Personal Protective Equipment (PPE)
A thorough risk assessment should guide the selection of appropriate PPE for any task

involving JNJ-26146900. The following table summarizes recommended PPE for various

laboratory activities, assuming the compound is a potent powder, which presents a significant

risk of aerosolization and inhalation.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powders)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

as a minimum. - Disposable

solid-front lab coat with tight-

fitting cuffs. - Double-gloving

(e.g., nitrile or neoprene). -

Disposable sleeves. - Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

crucial. Double-gloving

provides an additional barrier

against contamination.[1]

Solution Preparation

- Certified chemical fume hood.

- Lab coat. - Safety glasses

with side shields or chemical

splash goggles. - Single-use

nitrile gloves.

Reduces the risk of inhalation

of volatile components and

protects against splashes.

General Laboratory Operations

- Lab coat. - Safety glasses

with side shields. - Single-use

nitrile gloves.

Standard laboratory practice to

protect against incidental

contact and splashes.

It is imperative that all PPE is donned and doffed correctly to prevent cross-contamination.

Hands should be washed thoroughly after removing gloves.

Operational and Disposal Plans
A clear and comprehensive plan for the handling and disposal of JNJ-26146900 is critical to

ensure safety and environmental protection.

Operational Plan:

Risk Assessment: Before any work begins, conduct a thorough risk assessment to identify

potential hazards and determine the necessary control measures.[2] This should consider

the quantity of the compound being used, the physical form, and the specific procedures

being performed.
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Engineering Controls: All manipulations of powdered JNJ-26146900 should be performed in

a certified chemical fume hood or other containment device to minimize inhalation exposure.

Designated Area: Establish a designated area for handling JNJ-26146900 to prevent the

spread of contamination. This area should be clearly marked.

Spill Response: Have a spill kit readily available. In the event of a spill, the area should be

evacuated and personnel with appropriate PPE should clean the spill using absorbent

materials. All materials used for cleanup should be treated as hazardous waste.

Disposal Plan:

The disposal of JNJ-26146900 and all contaminated materials must be handled with care to

prevent environmental contamination and accidental exposure.

Unused/Expired Compound: Do not dispose of down the drain or in regular trash.[1] Collect

in a clearly labeled, sealed container and dispose of through a certified hazardous waste

vendor.[1]

Contaminated Labware (e.g., vials, pipette tips): Collect in a designated, puncture-resistant,

and sealed container.[1] This should be labeled as "Hazardous Waste" with the name of the

compound.[1]

Contaminated PPE (e.g., gloves, lab coat): Carefully doff PPE to avoid self-contamination.[1]

Place in a sealed bag or container labeled as hazardous waste.[1]

Experimental Workflow and Safety Precautions
The following diagram illustrates a logical workflow for handling potent research compounds

like JNJ-26146900, emphasizing the integration of safety measures at each step.
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Preparation

Compound Handling

Post-Experiment

1. Conduct Risk Assessment

2. Select Appropriate PPE

Determine Hazard Level

3. Prepare Workspace in Fume Hood

Gather Materials

4. Weigh Compound

Proceed with Caution

5. Prepare Solution

6. Conduct Experiment

7. Decontaminate Surfaces & Equipment

8. Segregate & Label Hazardous Waste

9. Doff PPE Correctly

10. Dispose of Waste via Certified Vendor

Click to download full resolution via product page

Caption: Workflow for Safely Handling Potent Research Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health
and Safety [ehs.cornell.edu]

To cite this document: BenchChem. [Essential Safety and Handling Guidance for JNJ-
26146900]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673006#personal-protective-equipment-for-
handling-jnj-26146900]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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